![molecular formula C10H15FO B052131 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one CAS No. 122617-98-5](/img/structure/B52131.png)
2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one is a synthetic compound that is used in scientific research for its potential therapeutic properties. It is a cyclohexanone derivative that has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one is not fully understood, but it is believed to involve the inhibition of certain enzymes and receptors in the body. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins, which are involved in inflammation and pain. Additionally, it has been shown to modulate the activity of certain neurotransmitter receptors in the brain, which may be responsible for its potential neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects, as well as potential antitumor activity. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
Advantages and Limitations for Lab Experiments
One advantage of using 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one in lab experiments is its potential therapeutic properties. It has been shown to have anti-inflammatory and analgesic effects, as well as potential antitumor activity. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
One limitation of using this compound in lab experiments is its potential toxicity. It has been shown to be toxic to certain cell types, and further studies are needed to determine its safety and efficacy in humans.
Future Directions
There are several future directions for research involving 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one. One area of research is the development of more potent and selective compounds based on its structure. Additionally, further studies are needed to determine its safety and efficacy in humans, particularly in the treatment of neurological disorders. Finally, more research is needed to fully understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one involves the reaction of 2-fluorocyclohexanone with allyl magnesium bromide, followed by the addition of methylmagnesium bromide. This reaction results in the formation of the desired compound, which can then be purified through a series of chromatographic techniques.
Scientific Research Applications
2-Fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one has been studied for its potential therapeutic properties in a variety of scientific research applications. It has been shown to have anti-inflammatory and analgesic effects, as well as potential antitumor activity. Additionally, it has been investigated for its potential use in the treatment of neurological disorders, such as Alzheimer's disease and Parkinson's disease.
properties
CAS RN |
122617-98-5 |
---|---|
Molecular Formula |
C10H15FO |
Molecular Weight |
170.22 g/mol |
IUPAC Name |
2-fluoro-6-methyl-2-prop-2-enylcyclohexan-1-one |
InChI |
InChI=1S/C10H15FO/c1-3-6-10(11)7-4-5-8(2)9(10)12/h3,8H,1,4-7H2,2H3 |
InChI Key |
FJPKOLCVLDOGDT-UHFFFAOYSA-N |
SMILES |
CC1CCCC(C1=O)(CC=C)F |
Canonical SMILES |
CC1CCCC(C1=O)(CC=C)F |
synonyms |
Cyclohexanone, 2-fluoro-6-methyl-2-(2-propenyl)- (9CI) |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.